molecular formula C20H29FN2O2 B6049099 3-{[cyclohexyl(methyl)amino]methyl}-1-(4-fluorobenzyl)-3-hydroxy-2-piperidinone

3-{[cyclohexyl(methyl)amino]methyl}-1-(4-fluorobenzyl)-3-hydroxy-2-piperidinone

Cat. No. B6049099
M. Wt: 348.5 g/mol
InChI Key: OWRUKVOHGJXBFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-{[Cyclohexyl(methyl)amino]methyl}-1-(4-fluorobenzyl)-3-hydroxy-2-piperidinone is a synthetic compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. This compound is commonly referred to as CFM-2, and it has been shown to exhibit promising pharmacological properties, making it an attractive target for drug development.

Mechanism of Action

The mechanism of action of CFM-2 is not fully understood, but it is believed to act as an inhibitor of acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes are involved in the breakdown of neurotransmitters in the brain, and inhibition of these enzymes can lead to increased levels of neurotransmitters, which can improve neurological function.
Biochemical and Physiological Effects:
CFM-2 has been shown to exhibit a range of biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. Additionally, it has been shown to exhibit antioxidant and anti-inflammatory properties, which may be beneficial in the treatment of a range of diseases.

Advantages and Limitations for Lab Experiments

CFM-2 has several advantages for lab experiments. It is a synthetic compound, which allows for precise control over its chemical properties. Additionally, it has been shown to exhibit high purity and high yield, which makes it a reliable compound for experiments. However, CFM-2 also has some limitations. It has not been extensively studied in humans, and its safety profile is not fully understood.

Future Directions

There are several future directions for research on CFM-2. One area of interest is the development of CFM-2 as a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of CFM-2 and to identify potential side effects and safety concerns. Finally, the synthesis of CFM-2 can be optimized to improve yield and purity, which can make it a more attractive compound for drug development.

Synthesis Methods

The synthesis of CFM-2 involves a multi-step process that begins with the reaction of 4-fluorobenzyl chloride with cyclohexylmethylamine to form the intermediate, N-cyclohexyl-N-(4-fluorobenzyl) methylamine. This intermediate is then reacted with 3-hydroxy-2-piperidone to form the final product, CFM-2. The synthesis of CFM-2 has been optimized to yield high purity and high yield.

Scientific Research Applications

CFM-2 has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit activity against a range of biological targets, including but not limited to, acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These targets are important in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

properties

IUPAC Name

3-[[cyclohexyl(methyl)amino]methyl]-1-[(4-fluorophenyl)methyl]-3-hydroxypiperidin-2-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H29FN2O2/c1-22(18-6-3-2-4-7-18)15-20(25)12-5-13-23(19(20)24)14-16-8-10-17(21)11-9-16/h8-11,18,25H,2-7,12-15H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OWRUKVOHGJXBFG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1(CCCN(C1=O)CC2=CC=C(C=C2)F)O)C3CCCCC3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H29FN2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

348.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.